1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one

• Molecular Formula: C10H9Cl2FO
• Molecular Weight: 235.08 g/mol
• IUPAC Name: 1-chloro-1-[3-chloro-4-(fluoromethyl)phenyl]propan-2-one
• InChI: InChI=1S/C10H9Cl2FO/c1-6(14)10(12)7-2-3-8(5-13)9(11)4-7/h2-4,10H,5H2,1H3
• InChI Key: MAUQVRGXBINJHP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=C(C=C1)CF)Cl)Cl

Description

1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one is a halogenated aromatic ketone featuring a propan-2-one backbone substituted with chlorine at the 1-position and a 3-chloro-4-(fluoromethyl)phenyl group. This compound belongs to a broader class of α-chlorinated ketones, which are pivotal intermediates in organic synthesis, particularly for heterocyclic compounds like pyrazoles and benzoxazines . Its unique fluoromethyl substituent at the 4-position of the phenyl ring distinguishes it from analogs, influencing its electronic, steric, and physicochemical properties.

Biological Activity

1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one, a compound with significant biological activity, is notable for its potential applications in medicinal chemistry and agrochemicals. This article explores the biological activity of this compound, emphasizing its synthesis, mechanisms of action, and therapeutic potential based on diverse research findings.

The molecular formula of 1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one is $C_{10}H_{9}Cl_{2}F$, with a molecular weight of approximately 235.08 g/mol. The compound features a chloro group and a fluoromethyl group attached to a phenyl ring, contributing to its unique chemical properties and reactivity.

Table 1: Basic Chemical Information

Property	Value
Molecular Formula	C10H9Cl2F
Molecular Weight	235.08 g/mol
CAS Number	1806555-30-5
Density	N/A
Boiling Point	N/A

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit varying degrees of antimicrobial activity. For instance, derivatives containing electron-withdrawing groups like trifluoromethyl or chloro groups have shown enhanced activity against bacterial strains such as Chlamydia and other Gram-positive and Gram-negative bacteria.

A study highlighted that the presence of the trifluoromethyl group significantly enhances the antichlamydial activity of related compounds. In contrast, analogs lacking this substituent demonstrated minimal or no biological activity, underscoring the importance of specific functional groups in modulating biological effects .

The mechanism by which 1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one exerts its biological effects is primarily through interference with bacterial protein synthesis and cell wall integrity. The compound's ability to inhibit key enzymatic pathways in bacterial cells has been a focus of recent studies, revealing its potential as an antibiotic agent.

Study 1: Antichlamydial Activity

In a series of experiments assessing antichlamydial activity, compounds structurally similar to 1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one were tested for their efficacy against Chlamydia trachomatis. Results indicated that certain derivatives exhibited IC50 values as low as 5.2 μg/mL, demonstrating significant inhibition of chlamydial progeny without cytotoxic effects on human cells .

Study 2: Antibacterial Efficacy

Another study evaluated the antibacterial properties of various derivatives against Neisseria meningitidis and Haemophilus influenzae. The findings revealed moderate antibacterial activity, with some compounds showing potency comparable to established antibiotics .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound	Substituents	Molecular Formula	Molar Mass (g/mol)	Boiling Point (°C)	Key Features
1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one (Target)	3-Cl, 4-CH₂F	C₁₀H₈Cl₂FO	249.08	Not reported	Fluoromethyl group enhances polarity; potential for hydrogen bonding .
1-Chloro-1-(2-chloro-4-(trifluoromethylthio)phenyl)propan-2-one	2-Cl, 4-SCF₃	C₁₀H₇Cl₂F₃OS	303.13	Not reported	Trifluoromethylthio group increases lipophilicity; higher molar mass.
1-(3-Chloro-4-(trifluoromethyl)phenyl)propan-2-one	3-Cl, 4-CF₃	C₁₀H₈ClF₃O	236.62	254.1 (predicted)	Trifluoromethyl group imparts strong electron-withdrawing effects.
1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one	4-OCH₃, hydrazinylidene	C₁₀H₁₁ClN₂O₂	226.66	Not reported	Planar conformation; N–H⋯O hydrogen bonding stabilizes crystal packing.
3-(4-Chlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one	4-Cl (enone), 4-OH	C₁₅H₁₁ClO₂	258.70	Not reported	Conjugated enone system; hydroxyl group enables solubility in polar solvents.

Key Observations :

• Substituent Effects : The fluoromethyl group (CH₂F) in the target compound balances moderate polarity with steric bulk, contrasting with the stronger electron-withdrawing trifluoromethyl (CF₃) in or the lipophilic trifluoromethylthio (SCF₃) in .
• Crystallography : Hydrazinylidene derivatives (e.g., ) exhibit planar molecular conformations and hydrogen-bonded networks, enhancing thermal stability. The target compound likely adopts similar packing patterns due to its polar substituents.

Yield Comparison :

• Hydrazinylidene derivatives (e.g., ) achieve moderate yields (20–50%), while complex pyridinylmethoxy analogs () report lower yields (1–20%) due to multi-step syntheses .